N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylbutyl)ethanediamide

• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-N'-(3-methylbutyl)oxamide
• InChI: InChI=1S/C16H24N2O3/c1-12(2)8-10-17-15(19)16(20)18-11-9-13-4-6-14(21-3)7-5-13/h4-7,12H,8-11H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: DISFIOCTHDXDNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C(=O)NCCC1=CC=C(C=C1)OC

Description

N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE is an organic compound characterized by the presence of a methoxyphenyl group and a methylbutyl group attached to an ethanediamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE typically involves the reaction of 4-methoxyphenethylamine with 3-methylbutylamine in the presence of ethanediamide. The reaction is carried out under controlled conditions, often involving the use of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The methoxy and methylbutyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions may involve reagents such as halogens or nucleophiles under specific conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N’-[2-(4-METHOXYPHENYL)ETHYL]-N’-(2-PHENYLETHYL)ETHANEDIAMIDE
• N’-[2-(4-METHOXYPHENYL)ETHYL]-N’-(4-PENTYLOXYPHENYL)ETHANEDIAMIDE

Uniqueness

N’-[2-(4-METHOXYPHENYL)ETHYL]-N-(3-METHYLBUTYL)ETHANEDIAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties